(3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate (3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate
Brand Name: Vulcanchem
CAS No.: 57944-10-2
VCID: VC20832289
InChI: InChI=1S/C27H23NO7S/c28-24(36)23-22(35-27(31)19-14-8-3-9-15-19)21(34-26(30)18-12-6-2-7-13-18)20(33-23)16-32-25(29)17-10-4-1-5-11-17/h1-15,20-23H,16H2,(H2,28,36)
SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=S)N)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
Molecular Formula: C27H23NO7S
Molecular Weight: 505.5 g/mol

(3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate

CAS No.: 57944-10-2

Cat. No.: VC20832289

Molecular Formula: C27H23NO7S

Molecular Weight: 505.5 g/mol

* For research use only. Not for human or veterinary use.

(3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate - 57944-10-2

Specification

CAS No. 57944-10-2
Molecular Formula C27H23NO7S
Molecular Weight 505.5 g/mol
IUPAC Name (3,4-dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate
Standard InChI InChI=1S/C27H23NO7S/c28-24(36)23-22(35-27(31)19-14-8-3-9-15-19)21(34-26(30)18-12-6-2-7-13-18)20(33-23)16-32-25(29)17-10-4-1-5-11-17/h1-15,20-23H,16H2,(H2,28,36)
Standard InChI Key CKTMVNDDGTXBJC-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=N)S)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
SMILES C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=S)N)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
Canonical SMILES C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=S)N)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4

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